Cas no 1134328-09-8 (Tert-Butyl (3-(methylamino)phenyl)carbamate)

• Product Name: Tert-Butyl (3-(methylamino)phenyl)carbamate
• CAS No: 1134328-09-8
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• MDL: MFCD11858352
• CID: 1025789
• PubChem ID: 57345874
• Update Time: 2025-05-25

Tert-Butyl (3-(methylamino)phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-(methylamino)phenyl)carbamate
• tert-butyl N-[3-(methylamino)phenyl]carbamate
• tert-butyl 3-(MethylaMino)phenylcarbaMate
• (3-methylamino-phenyl)-carbamic acid tert-butyl ester
• tert-Butyl [3-(methylamino)phenyl]carbamate
• OYQSQKBDOJILSC-UHFFFAOYSA-N
• FCH1628597
• AB0034834
• AX8224056
• X9055
• ST24025795
• (3-methylaminophenyl)carbamic acid tert-butyl ester
• Carbam
• MFCD11858352
• GS-3881
• Carbamic acid, N-[3-(methylamino)phenyl]-, 1,1-dimethylethyl ester
• SCHEMBL730506
• CS-W022969
• 1134328-09-8
• A894375
• EN300-256644
• tert-Butyl(3-(methylamino)phenyl)carbamate
• SB30795
• DTXSID20721003
• AKOS015919645
• DB-309250
• Tert-Butyl (3-(methylamino)phenyl)carbamate

• MDL： MFCD11858352
• Inchi： 1S/C12H18N2O2/c1-12(2,3)16-11(15)14-10-7-5-6-9(8-10)13-4/h5-8,13H,1-4H3,(H,14,15)
• InChI Key： OYQSQKBDOJILSC-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C=1)NC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 222.13700
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• XLogP3: 2.5

Experimental Properties

• PSA: 53.85000
• LogP: 3.16190

Additional information on Tert-Butyl (3-(methylamino)phenyl)carbamate

Comprehensive Overview of Tert-Butyl (3-(methylamino)phenyl)carbamate (CAS No. 1134328-09-8)

Tert-Butyl (3-(methylamino)phenyl)carbamate (CAS No. 1134328-09-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, often referred to by its systematic name or CAS number, has garnered significant attention due to its role as a key intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for terms like "Tert-Butyl carbamate derivatives", "3-(methylamino)phenyl synthesis", and "CAS 1134328-09-8 applications", highlighting its relevance in modern chemistry.

The structural uniqueness of Tert-Butyl (3-(methylamino)phenyl)carbamate lies in its tert-butyl carbamate group, which provides steric protection and enhances stability during synthetic processes. This feature makes it invaluable for constructing complex molecular architectures, particularly in drug discovery. Recent trends in AI-driven drug design and green chemistry have further amplified interest in such intermediates, as they align with the demand for sustainable and efficient synthetic routes.

From a practical standpoint, CAS 1134328-09-8 is often employed in the synthesis of heterocyclic compounds and peptide mimetics, which are critical in targeting diseases like cancer and neurodegenerative disorders. Searches for "carbamate protecting group strategies" or "methylamino-phenyl derivatives in medicine" reflect the compound's versatility. Its compatibility with microwave-assisted synthesis and flow chemistry techniques also positions it as a forward-thinking choice for high-throughput laboratories.

Quality and purity are paramount when working with Tert-Butyl (3-(methylamino)phenyl)carbamate. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely used to verify its specifications. Queries like "CAS 1134328-09-8 purity standards" or "carbamate stability under acidic conditions" underscore the need for rigorous characterization. Suppliers typically provide technical data sheets detailing storage recommendations (e.g., inert atmosphere, low temperature) to ensure longevity.

In the context of intellectual property and patent landscapes, this compound appears in several filings related to kinase inhibitors and GPCR modulators. This aligns with the surge in searches for "small molecule therapeutics 2024" and "novel carbamate-based drugs". Its potential to address drug resistance challenges further elevates its profile in medicinal chemistry circles.

Environmental and safety considerations for 1134328-09-8 adhere to standard laboratory protocols. While not classified as hazardous, proper handling with PPE and adherence to REACH guidelines are advised. Discussions around "biodegradable carbamates" and "solvent-free amidation" methods resonate with the compound's evolving applications in eco-conscious research.

The future outlook for Tert-Butyl (3-(methylamino)phenyl)carbamate remains promising, particularly in precision medicine and catalysis. Emerging topics like "photocatalyzed carbamate formation" and "machine learning for reaction optimization" suggest new avenues for its utilization. As synthetic methodologies advance, this compound will likely play a pivotal role in bridging academic innovation with industrial-scale production.